Cas no 1624261-85-3 (Lithium 3-morpholinopropanoate)

• Product Name: Lithium 3-morpholinopropanoate
• CAS No: 1624261-85-3
• MF: C₇H₁₂LiNO₃
• MW: 165.116082191467
• CID: 3162989
• Update Time: 2025-10-29

Lithium 3-morpholinopropanoate Chemical and Physical Properties

Names and Identifiers

• Lithium 3-morpholinopropanoate
• AK159085
• ST24047496

• Inchi： 1S/C7H13NO3.Li/c9-7(10)1-2-8-3-5-11-6-4-8;/h1-6H2,(H,9,10);/q;+1/p-1
• InChI Key： FJFWOWFFKRJOKU-UHFFFAOYSA-M
• SMILES： O1CCN(CCC(=O)[O-])CC1.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Topological Polar Surface Area: 52.6

Lithium 3-morpholinopropanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Lithium 3-morpholinopropanoate

Lithium 3-Morpholinopropanoate: A Comprehensive Overview

Lithium 3-morpholinopropanoate, with the CAS number 1624261-85-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as lithium morpholino propionate, is a lithium salt of 3-morpholinopropanoic acid, which is widely recognized for its unique chemical properties and applications.

The structure of lithium 3-morpholinopropanoate consists of a lithium cation (Li+) and a 3-morpholinopropanoate anion. The morpholine ring, a six-membered saturated heterocycle containing one oxygen atom, contributes to the compound's stability and reactivity. Recent studies have highlighted its role as a catalyst in various organic reactions, particularly in the synthesis of complex molecules and polymers.

One of the most notable applications of lithium 3-morpholinopropanoate is in the field of polymer chemistry. Researchers have demonstrated its effectiveness as a polymerization initiator for certain types of monomers, leading to the development of novel materials with tailored properties. For instance, it has been used in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

In addition to its role in polymer chemistry, lithium 3-morpholinopropanoate has found applications in pharmaceutical research. Its ability to act as a chelating agent makes it valuable in drug delivery systems and as a stabilizer for sensitive pharmaceutical compounds. Recent advancements have explored its potential in enhancing the bioavailability of certain drugs by modifying their solubility properties.

The synthesis of lithium 3-morpholinopropanoate typically involves the reaction of morpholine with propionic acid derivatives, followed by neutralization with lithium hydroxide or other suitable bases. This process ensures high purity and consistency, which are critical for its performance in various industrial and research applications.

From an environmental perspective, lithium 3-morpholinopropanoate has been studied for its biodegradability and eco-friendly properties. Unlike some other chemical additives, it exhibits low toxicity and minimal environmental impact, making it a preferred choice in green chemistry initiatives.

In conclusion, lithium 3-morpholinopropanoate (CAS No. 1624261-85-3) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, combined with recent research advancements, position it as an essential tool in modern chemical research and industrial processes.